molecular formula C14H16ClNO B8595807 {3-Chloro-8-[(dimethylamino)methyl]naphthalen-2-yl}methanol CAS No. 919994-80-2

{3-Chloro-8-[(dimethylamino)methyl]naphthalen-2-yl}methanol

Cat. No.: B8595807
CAS No.: 919994-80-2
M. Wt: 249.73 g/mol
InChI Key: QXSCSTPQJQYRIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

{3-Chloro-8-[(dimethylamino)methyl]naphthalen-2-yl}methanol is a useful research compound. Its molecular formula is C14H16ClNO and its molecular weight is 249.73 g/mol. The purity is usually 95%.
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Properties

CAS No.

919994-80-2

Molecular Formula

C14H16ClNO

Molecular Weight

249.73 g/mol

IUPAC Name

[3-chloro-8-[(dimethylamino)methyl]naphthalen-2-yl]methanol

InChI

InChI=1S/C14H16ClNO/c1-16(2)8-11-5-3-4-10-7-14(15)12(9-17)6-13(10)11/h3-7,17H,8-9H2,1-2H3

InChI Key

QXSCSTPQJQYRIU-UHFFFAOYSA-N

Canonical SMILES

CN(C)CC1=CC=CC2=CC(=C(C=C21)CO)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diisobutylaluminium hydride (1 M in THF, 4.2 ml, 4.1 mmol, 9.0 equiv) was added to a solution of 3-chloro-8-dimethylaminomethyl-naphthalene-2-carboxylic acid ethyl ester (133 mg, 0.46 mmol) in 3.2 ml anhydrous THF at 0° C. After 15 minutes at 0° C., TLC analysis revealed complete conversion of starting material. Water (30 ml) was added, and the mixture was extracted with EtOAc (2×100 ml). The combined organic layers were washed with brine, dried over Na2SO4, filtered and concentrated in vacuo. Purification via flash chromatography (gradient of CH2Cl2/MeOH 97:3 to 90:10) afforded the title compound (109 mg, 96%, mixture of 2 regioisomers) as a colorless oil. Data for (3-chloro-8-dimethylaminomethyl-naphthalen-2-yl)-methanol: 1H NMR (400 MHz, CDCl3): δ=8.36 (s, 1H), 7.85 (s, 1H), 7.74 (dd, J=7.1/1.9 Hz, 1H), 7.44-7.39 (m, 2H), 4.94 (s, 2H), 4.06 (s, 2H), 2.45 (s, 6H). MS (ES+): 250 (M+H)+.
Quantity
4.2 mL
Type
reactant
Reaction Step One
Name
3-chloro-8-dimethylaminomethyl-naphthalene-2-carboxylic acid ethyl ester
Quantity
133 mg
Type
reactant
Reaction Step One
Name
Quantity
3.2 mL
Type
solvent
Reaction Step One
Name
Quantity
30 mL
Type
reactant
Reaction Step Two
Yield
96%

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